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Brand Name: Vulcanchem
CAS No.: 18671-54-0
VCID: VC0105510
InChI: InChI=1S/C30H50O/c1-20-10-9-11-22-27(5)15-17-29(7)23-19-25(2,3)12-13-26(23,4)14-16-30(29,8)24(27)21(31)18-28(20,22)6/h20,22-24H,9-19H2,1-8H3/t20-,22-,23+,24-,26+,27-,28+,29-,30+/m0/s1
SMILES: CC1CCCC2C1(CC(=O)C3C2(CCC4(C3(CCC5(C4CC(CC5)(C)C)C)C)C)C)C
Molecular Formula: C30H50O
Molecular Weight: 426.7 g/mol

friedelan-7-one

CAS No.: 18671-54-0

Main Products

VCID: VC0105510

Molecular Formula: C30H50O

Molecular Weight: 426.7 g/mol

friedelan-7-one - 18671-54-0

CAS No. 18671-54-0
Product Name friedelan-7-one
Molecular Formula C30H50O
Molecular Weight 426.7 g/mol
IUPAC Name (4S,4aR,6aS,6aS,6bR,8aR,12aR,14aS,14bR)-4,4a,6a,6b,8a,11,11,14a-octamethyl-2,3,4,5,6a,7,8,9,10,12,12a,13,14,14b-tetradecahydro-1H-picen-6-one
Standard InChI InChI=1S/C30H50O/c1-20-10-9-11-22-27(5)15-17-29(7)23-19-25(2,3)12-13-26(23,4)14-16-30(29,8)24(27)21(31)18-28(20,22)6/h20,22-24H,9-19H2,1-8H3/t20-,22-,23+,24-,26+,27-,28+,29-,30+/m0/s1
Standard InChIKey FCPANOBLGVXYMG-IIWBYEMSSA-N
Isomeric SMILES C[C@H]1CCC[C@@H]2[C@@]1(CC(=O)[C@H]3[C@]2(CC[C@@]4([C@@]3(CC[C@@]5([C@H]4CC(CC5)(C)C)C)C)C)C)C
SMILES CC1CCCC2C1(CC(=O)C3C2(CCC4(C3(CCC5(C4CC(CC5)(C)C)C)C)C)C)C
Canonical SMILES CC1CCCC2C1(CC(=O)C3C2(CCC4(C3(CCC5(C4CC(CC5)(C)C)C)C)C)C)C
Synonyms friedelan-7-one
PubChem Compound 167735
Last Modified Nov 11 2021
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